Cas no 483283-39-2 (ASN02563583)

• Product Name: ASN02563583
• CAS No: 483283-39-2
• MF: C₂₅H₂₄N₄O₃S
• MW: 460.548064231873
• CID: 6844069
• PubChem ID: 3167869
• Update Time: 2025-07-09

ASN02563583 Chemical and Physical Properties

Names and Identifiers

• KGGHSILNBGUJEN-UHFFFAOYSA-N
• ASN 02563583
• 2-[[5-(2-methoxyphenyl)-4-(4-methoxyphenyl)-1,2,4-triazol-3-yl]sulfanyl]-N-phenylpropanamide
• 2-[[5-(2-methoxyphenyl)-4-(4-methoxyphenyl)-4H-1,2,4-triazol-3-yl]thio]-N-phenylpropanamide
• ASN-02563583
• GTPL5517
• SCHEMBL2731763
• CS-0095252
• 2-((5-(2-methoxyphenyl)-4-(4-methoxyphenyl)-1,2,4-triazol-3-yl)sulfanyl)-N-phenylpropanamide
• Z19896254
• ASN02563583
• HY-128111
• 483283-39-2
• Q27074537
• AKOS000714191

• Inchi： 1S/C25H24N4O3S/c1-17(24(30)26-18-9-5-4-6-10-18)33-25-28-27-23(21-11-7-8-12-22(21)32-3)29(25)19-13-15-20(31-2)16-14-19/h4-17H,1-3H3,(H,26,30)
• InChI Key： KGGHSILNBGUJEN-UHFFFAOYSA-N
• SMILES： S(C(C(NC1C=CC=CC=1)=O)C)C1=NN=C(C2C=CC=CC=2OC)N1C1C=CC(=CC=1)OC

Computed Properties

• Exact Mass: 460.15691181Da
• Monoisotopic Mass: 460.15691181Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 33
• Rotatable Bond Count: 8
• Complexity: 612
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 104Ų

Additional information on ASN02563583

Comprehensive Overview of ASN02563583 (CAS No. 483283-39-2): Properties, Applications, and Research Insights

In the rapidly evolving field of chemical research and pharmaceutical development, ASN02563583 (CAS No. 483283-39-2) has emerged as a compound of significant interest. This unique molecule, identified by its CAS registry number 483283-39-2, is gaining attention due to its potential applications in biomedical research and therapeutic innovation. Researchers and industry professionals are increasingly searching for information on ASN02563583 properties, synthesis methods, and mechanisms of action, reflecting its growing importance in scientific circles.

The structural characteristics of 483283-39-2 contribute to its distinctive biochemical properties. Recent studies have focused on understanding its molecular interactions and biological activity profiles, particularly in relation to cellular signaling pathways. These investigations align with current trends in precision medicine and targeted therapy development, addressing common search queries about novel bioactive compounds and next-generation pharmaceutical ingredients.

From a technical perspective, ASN02563583 demonstrates remarkable stability under various conditions, making it suitable for diverse research applications. Its physicochemical parameters, including solubility and thermal properties, have been extensively characterized in recent literature. These findings respond to frequent inquiries about compound stability and storage requirements for research chemicals, topics that consistently rank high in scientific search engine queries.

The potential applications of CAS No. 483283-39-2 extend across multiple domains of scientific inquiry. In drug discovery programs, researchers are evaluating its utility as a scaffold molecule for developing new therapeutic agents. This aligns with current industry focus on small molecule drug development and structure-activity relationship optimization, addressing frequently searched topics in medicinal chemistry forums and academic databases.

Quality control and analytical methods for ASN02563583 have been refined to meet the stringent requirements of modern research. Advanced techniques such as HPLC purity analysis and mass spectrometry characterization ensure batch-to-batch consistency, responding to common concerns about research compound quality standards. These protocols address the growing demand for reliable analytical data in research chemical procurement decisions.

Recent patent filings and publications have revealed innovative approaches to ASN02563583 synthesis, optimizing yield and purity while minimizing environmental impact. These developments cater to the increasing search volume for green chemistry solutions and sustainable synthetic routes in pharmaceutical manufacturing. The compound's synthetic accessibility makes it particularly valuable for academic research groups and industrial R&D teams alike.

Safety evaluations of 483283-39-2 have been conducted according to international research standards, providing valuable data for laboratory handling protocols. These studies address common search queries about research chemical safety profiles and proper handling procedures, topics of paramount importance to laboratory professionals and institutional safety committees.

The commercial availability of ASN02563583 from specialized suppliers has facilitated its adoption in various research programs. Current market trends show growing demand for high-purity samples of this compound, reflecting its utility in cutting-edge studies. This commercial aspect responds to frequent searches for reliable research chemical suppliers and bulk procurement options for laboratory use.

Looking forward, the scientific community anticipates expanded applications for CAS No. 483283-39-2 in emerging research areas. Its potential role in high-throughput screening platforms and combinatorial chemistry approaches aligns with current trends in drug discovery methodologies. These prospective applications address growing interest in innovative research tools and next-generation screening compounds among pharmaceutical researchers.

In conclusion, ASN02563583 (CAS No. 483283-39-2) represents a compelling subject of contemporary chemical research with diverse potential applications. Its unique properties and research utility continue to generate significant interest across multiple scientific disciplines, as evidenced by increasing search volumes for related technical information. As research progresses, this compound is poised to contribute meaningfully to advancements in pharmaceutical science and chemical biology.